Cas no 189442-87-3 (1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate
• CAS No: 189442-87-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD08689955
• CID: 66375
• PubChem ID: 16218276
• Update Time: 2025-05-20

1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate
• Ethyl N-Boc-4-methylpiperidine-4-carboxylate
• 1-O-tert-butyl 4-O-ethyl 4-methylpiperidine-1,4-dicarboxylate
• 1-TERT-BUTYL 4-METHYL 4-METHYLPIPERIDINE-1,4-DICARBOXYLATE
• Ethyl 1-Boc-4-methylpiperidine-4-carboxylate
• ETHYL 1-N-BOC-4-METHYL-PIPERIDINE-CARBOXYLATE
• 1-BOC-4-METHYL-ISONIPECOTIC ACID ETHYL ESTER
• 1-BOC-4-METHYLPIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-methyl piperidine-1,4-dicarboxylic acid-1-tert-butylest
• 4-methyl-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethvl ester
• N-tert-butoxycarbonyl-4-methylisonipecotic acid ethyl ester
• 1-tert-Butoxycarbonyl-4-methylpiperidine-4-carboxylic acid ethyl ester
• 4-Methyl-1,4-piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 4-ethyl ester
• ETHYL N-BOC-4-METHYLPIPERIDINE-4-CARBOX&
• N-BOC-4-METHYL ISONIPECOTIC ACID ETHYL ESTER
• N-BOC-4-METHYL-4-METHYLPIPERIDINECARBOXYLATE
• O1-TERT-BUTYL O4-ETHYL 4-METHYLPIPERIDINE-1,4-DICARBOXYLATE
• Jsp003894
• ZQZVWDXMUCTNRI-UHFFFAOYSA-N
• Ethyl N-Boc-4-methylisonipecotate
• CE-3
• 1-tert-Butoxycarbonyl-4-methylpiperidine-4-carboxylicacid ethyl ester
• Ethyl N-Boc-4-methylpiperidine-4-carboxylate ,97%
• N-Boc-4-Methyl isonipecotic acid ethyl ester ,95%
• 1,4-PIPERIDINEDICARBOXYLIC ACID, 4-1-(1,1-DIMETHYL
• AC-2628
• AMY18949
• 189442-87-3
• N-tert-butoxycarbonyl-4-methyl-isonipecotic acid ethyl ester
• 1,4-Piperidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 4-ethyl ester
• Z1497952294
• PB29546
• 4-methyl piperidine-1,4-dicarboxylic acid-1-tert-butyl ester-4-ethyl ester
• Ethyl N-Boc-4-methylpiperidine-4-carboxylate, 97%
• A23136
• AS-35657
• J-012223
• CS-W012366
• ethyl 1-boc-4-methyl-4-piperidine carboxylate
• MFCD08689955
• 4-Methyl-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• AKOS015903645
• 4-methyl piperidine-1,4-dicarboxylic acid-1-tert-butylester-4-ethyl ester
• ethyl N-boc-4-methyl-4-piperidine carboxylate
• SY002331
• SCHEMBL442966
• FT-0690145
• EthylN-Boc-4-methylpiperidine-4-carboxylate
• DTXSID20584852
• EN300-130515
• DB-012981
• 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate

• MDL： MFCD08689955
• Inchi： 1S/C14H25NO4/c1-6-18-11(16)14(5)7-9-15(10-8-14)12(17)19-13(2,3)4/h6-10H2,1-5H3
• InChI Key： ZQZVWDXMUCTNRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.0134 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 329.7℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4554
• PSA: 55.84000
• LogP: 2.52620

1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R25; R37/38; R41
• Safety Term：S26;S36/37/39;S45

Additional information on 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate

Recent Advances in the Study of 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate (CAS: 189442-87-3)

1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate (CAS: 189442-87-3) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored for its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have focused on its synthetic pathways, pharmacological properties, and potential therapeutic applications, making it a compound of interest for researchers in the chemobiological and pharmaceutical fields.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate using a novel catalytic approach. The researchers employed a palladium-catalyzed carboxylation reaction, which significantly improved the yield (up to 85%) and reduced the reaction time compared to traditional methods. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological testing. The study also noted the compound's stability under various conditions, which enhances its suitability as a building block for more complex drug molecules.

In addition to its synthetic utility, recent pharmacological investigations have explored the bioactivity of 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate. A preclinical study conducted in 2024 demonstrated its modulatory effects on the GABA_A receptor, suggesting potential applications in the treatment of anxiety and epilepsy. The compound exhibited a high affinity for specific receptor subunits, which could lead to the development of targeted therapies with fewer side effects. These findings were corroborated by molecular docking studies, which provided insights into the binding interactions at the atomic level.

Another area of interest is the compound's role in anti-inflammatory research. A recent Nature Communications article (2024) reported that derivatives of 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate showed promising inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These effects were observed in both in vitro and in vivo models, indicating the compound's potential as a lead structure for developing new anti-inflammatory drugs. The study emphasized the need for further optimization to enhance selectivity and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's versatility and the recent advancements in its synthesis and application underscore its importance in the chemobiological and pharmaceutical landscape. Continued research in this area is expected to yield novel therapeutic agents and further elucidate the compound's mechanistic pathways.

In conclusion, 1-tert-butyl 4-ethyl 4-methylpiperidine-1,4-dicarboxylate (CAS: 189442-87-3) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic accessibility, pharmacological potential, and therapeutic applications. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs, particularly in neurology and inflammation. Future efforts should focus on optimizing its properties and advancing it through preclinical and clinical development stages.